Cas no 2580185-92-6 (tert-butyl N-1-(4-ethylphenyl)-2-hydroxyethyl-N-(prop-2-yn-1-yl)carbamate)

• Product Name: tert-butyl N-1-(4-ethylphenyl)-2-hydroxyethyl-N-(prop-2-yn-1-yl)carbamate
• CAS No: 2580185-92-6
• MF: C₁₈H₂₅NO₃
• MW: 303.396005392075
• CID: 5659240
• PubChem ID: 165889186
• Update Time: 2025-06-11

tert-butyl N-1-(4-ethylphenyl)-2-hydroxyethyl-N-(prop-2-yn-1-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-27718509
• 2580185-92-6
• tert-butyl N-[1-(4-ethylphenyl)-2-hydroxyethyl]-N-(prop-2-yn-1-yl)carbamate
• tert-butyl N-1-(4-ethylphenyl)-2-hydroxyethyl-N-(prop-2-yn-1-yl)carbamate

• Inchi： 1S/C18H25NO3/c1-6-12-19(17(21)22-18(3,4)5)16(13-20)15-10-8-14(7-2)9-11-15/h1,8-11,16,20H,7,12-13H2,2-5H3
• InChI Key： GGOVNIPLEMUEJU-UHFFFAOYSA-N
• SMILES： O(C(N(CC#C)C(CO)C1C=CC(CC)=CC=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 303.18344366g/mol
• Monoisotopic Mass: 303.18344366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 396
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 49.8Ų

Additional information on tert-butyl N-1-(4-ethylphenyl)-2-hydroxyethyl-N-(prop-2-yn-1-yl)carbamate

Introduction to tert-butyl N-1-(4-ethylphenyl)-2-hydroxyethyl-N-(prop-2-yn-1-yl)carbamate (CAS No. 2580185-92-6)

tert-butyl N-1-(4-ethylphenyl)-2-hydroxyethyl-N-(prop-2-yn-1-yl)carbamate (CAS No. 2580185-92-6) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a tert-butyl group, a hydroxyethyl moiety, and a propargyl (prop-2-yn-1-yl) substituent. These functional groups contribute to its potential therapeutic applications and chemical reactivity, making it a valuable candidate for further investigation.

The tert-butyl group in the compound provides steric protection and enhances the stability of the molecule, which is crucial for its use in various chemical reactions and biological assays. The hydroxyethyl moiety introduces hydrophilic properties, facilitating solubility and potentially enhancing the compound's bioavailability. The propargyl substituent, on the other hand, offers a reactive site for further chemical modifications, such as click chemistry reactions, which are widely used in drug discovery and development.

Recent studies have explored the potential of tert-butyl N-1-(4-ethylphenyl)-2-hydroxyethyl-N-(prop-2-yn-1-yl)carbamate in various therapeutic areas. One notable application is its use as a prodrug for targeted drug delivery. Prodrugs are biologically inactive compounds that are converted into active drugs through metabolic processes within the body. The tert-butyl carbamate group in this compound can be designed to release an active drug upon specific enzymatic cleavage, thereby improving the drug's efficacy and reducing side effects.

In addition to its prodrug potential, tert-butyl N-1-(4-ethylphenyl)-2-hydroxyethyl-N-(prop-2-yn-1-yl)carbamate has shown promise in modulating protein-protein interactions (PPIs). PPIs play a critical role in many biological processes, including signal transduction, cell cycle regulation, and apoptosis. By interfering with specific PPIs, this compound could potentially inhibit disease-causing pathways or enhance therapeutic outcomes. For instance, recent research has demonstrated that similar compounds can disrupt the interaction between certain oncogenic proteins and their binding partners, leading to reduced tumor growth and improved patient outcomes.

The synthesis of tert-butyl N-1-(4-ethylphenyl)-2-hydroxyethyl-N-(prop-2-yn-1-yl)carbamate typically involves multi-step procedures that ensure high purity and yield. Key synthetic steps include the formation of the tert-butyl carbamate from an appropriate amine precursor, followed by the introduction of the hydroxyethyl and propargyl groups through selective functional group transformations. These synthetic strategies are optimized to minimize side reactions and maximize the overall efficiency of the process.

To evaluate the biological activity of tert-butyl N-1-(4-ethylphenyl)-2-hydroxyethyl-N-(prop-2-yn-1-yl)carbamate, various in vitro and in vivo assays have been employed. In vitro studies often involve cell-based assays to assess cytotoxicity, cell proliferation inhibition, and target engagement. For example, high-throughput screening (HTS) techniques have been used to identify compounds that selectively bind to specific protein targets or inhibit particular enzymatic activities. In vivo studies typically involve animal models to evaluate pharmacokinetic properties, biodistribution, and therapeutic efficacy.

The safety profile of tert-butyl N-1-(4-ethylphenyl)-2-hydroxyethyl-N-(prop-2-yinl)carbamate is another critical aspect of its development as a potential therapeutic agent. Preclinical toxicology studies are essential to determine any potential adverse effects and establish safe dosage ranges for human use. These studies often include assessments of acute toxicity, genotoxicity, and long-term chronic exposure effects.

In conclusion, tert-butyl N-1-(4-Ethlpheny)-2-hydroxyethyl-N-(prop-yinl)carbamate (CAS No. 2580185)-92 is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features make it suitable for prodrug design, PPI modulation, and other advanced therapeutic strategies. Ongoing research continues to explore its full potential, with the aim of developing novel treatments for various diseases and conditions.